2-(Bromomethyl)-8-(4-chlorophenoxy)-2-hydroxyoctanoic acid

• Molecular Formula: C15H20BrClO4
• Molecular Weight: 379.67 g/mol
• IUPAC Name: 2-(bromomethyl)-8-(4-chlorophenoxy)-2-hydroxyoctanoic acid
• InChI: InChI=1S/C15H20BrClO4/c16-11-15(20,14(18)19)9-3-1-2-4-10-21-13-7-5-12(17)6-8-13/h5-8,20H,1-4,9-11H2,(H,18,19)
• InChI Key: DWOYOYYLEZEUMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCCCCC(CBr)(C(=O)O)O)Cl

Description

2-(Bromomethyl)-8-(4-chlorophenoxy)-2-hydroxyoctanoic acid is a halogenated carboxylic acid derivative characterized by a bromomethyl group at position 2, a hydroxyl group at position 2, and a 4-chlorophenoxy substituent at position 8 of an octanoic acid backbone. This compound’s structural complexity confers unique physicochemical properties, including:

• Molecular weight: Estimated at ~363.6 g/mol (based on formula C₁₅H₁₈BrClO₄).
• Solubility: Moderate solubility in polar organic solvents (e.g., DMSO) due to hydroxyl and carboxylic acid groups.

Biological Activity

2-(Bromomethyl)-8-(4-chlorophenoxy)-2-hydroxyoctanoic acid is a compound of increasing interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article reviews the synthesis, biological activities, structure-activity relationships (SAR), and relevant case studies associated with this compound.

Chemical Structure and Synthesis

The compound is characterized by the presence of a bromomethyl group, a chlorophenoxy moiety, and a hydroxyl group on an octanoic acid backbone. The synthesis typically involves multi-step reactions including bromination and coupling with chlorophenoxy derivatives. Recent advances in synthetic methodologies have improved yields and purity, facilitating further biological evaluations.

Antimicrobial Activity

Numerous studies have highlighted the antimicrobial properties of 2-(Bromomethyl)-8-(4-chlorophenoxy)-2-hydroxyoctanoic acid. It has demonstrated effectiveness against various Gram-positive and Gram-negative bacteria. For instance, derivatives of 8-hydroxyquinoline, which share structural similarities with our compound, showed potent antibacterial activity against strains such as Staphylococcus aureus and Klebsiella pneumoniae with minimum inhibitory concentrations (MICs) ranging from 0.0625 to 0.125 mg/mL .

Anticancer Activity

The compound's potential anticancer properties have been explored through various in vitro studies. Compounds derived from similar structures have shown selective cytotoxicity against cancer cell lines such as HeLa and MCF-7, with IC50 values indicating significant potency compared to standard chemotherapeutics like cisplatin . The introduction of electron-withdrawing groups in the structure has been correlated with enhanced anticancer activity, suggesting that further modifications could yield even more effective derivatives.

Antiviral Activity

Research indicates that compounds with similar frameworks exhibit antiviral properties, particularly against influenza viruses. The mechanism appears to involve interference with viral replication processes, likely influenced by the lipophilicity of the molecule .

Structure-Activity Relationships (SAR)

The biological activity of 2-(Bromomethyl)-8-(4-chlorophenoxy)-2-hydroxyoctanoic acid can be significantly affected by modifications to its structure:

• Substituents at the aromatic ring : Electron-withdrawing groups enhance lipophilicity and biological activity.
• Hydroxyl group positioning : The location of hydroxyl groups can influence both solubility and interaction with biological targets.
• Aliphatic chain length : Variations in the octanoic acid chain length have been shown to affect membrane permeability and bioactivity .

Case Studies

• Antibacterial Efficacy : A study evaluated the antibacterial effects of several derivatives against Pseudomonas aeruginosa, yielding inhibition zones comparable to standard antibiotics. The most effective derivative exhibited an inhibition zone of 25 mm .
• Cytotoxicity Assessment : In a cytotoxicity screening against multiple cancer cell lines, several derivatives displayed IC50 values significantly lower than those of conventional chemotherapeutics, indicating a promising therapeutic index .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Weight (g/mol)	Key Functional Groups	Therapeutic Target/Application	Solubility Profile
2-(Bromomethyl)-8-(4-chlorophenoxy)-2-hydroxyoctanoic acid	~363.6	Bromomethyl, hydroxyl, chlorophenoxy	Potential ATF4 inhibition (inferred)	Moderate in polar solvents
2-(4-Chlorophenoxy)-N-((1-(2-(4-chlorophenoxy)ethyl)azetidin-3-yl)methyl)acetamide	~447.3	Chlorophenoxy, acetamide, azetidine	ATF4 inhibitor (explicitly patented)	Low aqueous solubility
Methyl 2-[(2-bromo-4-fluorophenyl)amino]acetate	262.08	Bromo, fluoro, ester	Unspecified (likely intermediate)	High in organic solvents
3-Methoxy-N-[4-(2-oxo-2H-chromen-3-yl)phenyl]benzamide	373.4	Methoxy, benzamide, coumarin	Anti-inflammatory or anticancer	Low to moderate

Key Observations:

Structural Complexity and Target Specificity: The bromomethyl and hydroxyl groups in the target compound distinguish it from simpler halogenated analogs like methyl 2-[(2-bromo-4-fluorophenyl)amino]acetate, which lacks the extended carbon chain and polar functional groups. This structural complexity may enhance target specificity but reduce metabolic stability . Compared to the patented ATF4 inhibitor (Table 1, row 2), the target compound shares the 4-chlorophenoxy group but replaces the azetidine-acetamide scaffold with a hydroxyoctanoic acid backbone. This substitution likely alters binding kinetics to ATF4 or related proteins .

Solubility and Bioavailability: The carboxylic acid and hydroxyl groups in the target compound improve solubility relative to non-polar analogs like 3-methoxy-N-[4-(2-oxo-2H-chromen-3-yl)phenyl]benzamide. However, its larger molecular weight (~363.6 vs. ~262.1 for methyl 2-[(2-bromo-4-fluorophenyl)amino]acetate) may limit membrane permeability .

Therapeutic Potential: While the patented ATF4 inhibitor (row 2) has explicit anticancer applications, the target compound’s efficacy remains speculative. Its bromomethyl group could confer alkylating activity, a feature absent in most analogs listed .